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Compound of Interest

Compound Name: 4-Bromobenzenesulfonyl chloride

Cat. No.: B119516

Essential Safety and Handling Guide for 4-
Bromobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-
Bromobenzenesulfonyl chloride (CAS No. 98-58-8). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Bromobenzenesulfonyl chloride is a corrosive solid that causes severe skin burns and eye
damage.[1][2][3] It is also moisture-sensitive and may be corrosive to metals.[3][4] Inhalation
can cause severe irritation of the respiratory tract.[5] Ingestion may lead to severe and
permanent damage to the digestive tract.[3][5]

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
required PPE for various laboratory situations.
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Situation

Required PPE

General Laboratory Use

- Nitrile gloves- Safety glasses with side shields-

Laboratory coat

Weighing and Transferring

- Chemical-resistant gloves (e.g., nitrile,
neoprene)- Chemical safety goggles- Laboratory
coat- Face shield (if splashing is a risk)- Use of

a chemical fume hood is highly recommended

Large-Scale Operations or Spills

- Chemical-resistant gloves- Chemical splash
goggles and a face shield- Chemical-resistant
apron or coveralls- Appropriate respiratory
protection (e.g., N95 respirator for dust, or an
air-purifying respirator with appropriate

cartridges for vapors)[6][7][8]

Physical and Chemical Properties

Property

Value

Appearance

White to beige solid/powder[1][3]

Molecular Formula

C6H4BrCl02S[2][3]

Molecular Weight 255.51 g/mol [2][3]

Melting Point 73-77 °C[1][6]

Boiling Point 153 °C @ 15 mmHg[1][6]

Solubility Soluble in organic solvents like dichloromethane

and chloroform; insoluble in water[9]

Operational Plan for Safe Handling

A systematic approach is crucial when working with 4-Bromobenzenesulfonyl chloride.

3.1. Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
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Ensure the container is properly labeled.

Store in a cool, dry, well-ventilated area designated as a corrosives area.[1][5]

Keep the container tightly closed and protected from moisture and water.[5][10]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[1][3]

3.2. Handling

All handling should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize the generation and accumulation of dust.[5][10]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust or vapor.[5]

Use appropriate PPE as outlined in Table 1.

An eyewash station and a safety shower must be readily accessible.[5]
3.3. Spill Management

o Small Spills: Wearing appropriate PPE, vacuum or sweep up the material and place it into a
suitable, labeled container for disposal.[5] Avoid generating dust.

o Large Spills: Evacuate the area immediately. Contact your institution's Environmental Health
and Safety (EHS) department. Ensure the area is well-ventilated.

First Aid Measures

Immediate medical attention is required for any exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15-30 minutes, also under the eyelids.
Eye Contact [2][5] Remove contact lenses if present and

easy to do. Continue rinsing.[2] Seek immediate

medical attention.[5]

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated
Skin Contact clothing and shoes.[5] Wash clothing before

reuse.[5] Destroy contaminated shoes.[5] Seek

immediate medical attention.[5]

Remove to fresh air.[5] If breathing is difficult,

give oxygen.[5] If not breathing, give artificial
Inhalation respiration.[2] Do not use mouth-to-mouth

resuscitation.[5] Seek immediate medical

attention.[5]

Do NOT induce vomiting.[5] If the person is
conscious and alert, rinse their mouth and have

Ingestion them drink 2-4 cupfuls of milk or water.[5] Never
give anything by mouth to an unconscious

person.[5] Seek immediate medical attention.[5]

Disposal Plan

All waste containing 4-Bromobenzenesulfonyl chloride must be treated as hazardous waste.

¢ Solid Waste: Collect solid waste, including contaminated items (e.g., gloves, paper towels),
in a clearly labeled, sealed, and compatible container.

e Liquid Waste: Collect any liquid waste in a labeled, sealed, and appropriate solvent waste
container.

o Dispose of all waste in accordance with local, regional, and national hazardous waste
regulations.[1][3] Do not empty into drains.[1][3]
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Experimental Workflow

The following diagram illustrates the standard workflow for handling 4-Bromobenzenesulfonyl
chloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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